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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Bis-tris
propane (1,3-bis(tris(hydroxymethyl)methylamino)propane) in water. A widely used buffering
agent in biochemistry and molecular biology, understanding its solubility characteristics is
crucial for accurate and reproducible experimental design. This document outlines quantitative
solubility data, factors influencing solubility, and a general protocol for preparing aqueous
solutions.

Core Properties of Bis-Tris Propane

Bis-tris propane is a white crystalline powder known for its wide buffering range, from
approximately pH 6 to 9.5, which is attributed to its two close pKa values (pKal = 6.8 and pKa2
= 9.0 at 25°C)[1][2][3]. This makes it a versatile buffer for a variety of biological experiments|[3]

[4].

Quantitative Solubility Data

The solubility of Bis-tris propane in water is high, though reported values can vary. For
practical laboratory applications, it is considered readily soluble. The following table
summarizes the available quantitative data.
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Molar Concentration

Solubility Value Source
(approx.)

15gin 35 mL ~1.5M

428 mg/mL ~15M

100 mg/mL ~0.35 M

30% (w/w) Not specified

1M 1M

Note: The molecular weight of Bis-tris propane is 282.33 g/mol .

Factors Influencing Solubility

The solubility of Bis-tris propane in aqueous solutions is primarily influenced by temperature

and pH.

Temperature

The change in pKa with temperature (ApKa/AT) for Bis-tris propane is -0.031. This indicates
that the pKa values decrease as the temperature increases, which can in turn affect the
protonation state of the molecule and potentially its solubility. While specific data on solubility at
various temperatures is not readily available, it is a critical factor to consider for experiments
conducted at temperatures other than 25°C.

pH

As a buffer with two pKa values, the pH of the solution will significantly impact the charge state
of the Bis-tris propane molecule and thus its interaction with water. The useful buffering range
is between pH 6.3 and 9.5. Within this range, Bis-tris propane exists as a mixture of
protonated and deprotonated species. Extreme pH values outside this range may affect its
solubility, although it is generally soluble across its useful buffering range. The pH of a1 M
solution in water is typically between 10 and 12 at room temperature.

The following diagram illustrates the key factors affecting the solubility of Bis-tris propane.
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Factors Affecting Bis-tris Propane Solubility
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Protonation State (pKal, pKa2)

Factors influencing the aqueous solubility of Bis-tris propane.

Experimental Protocol: Preparation of a Bis-Tris
Propane Buffer Solution

This section provides a general methodology for the preparation of a Bis-tris propane buffer
solution.

Materials:

o Bis-tris propane powder

» Deionized or distilled water

e Hydrochloric acid (HCI) or Sodium hydroxide (NaOH) for pH adjustment
e Magnetic stirrer and stir bar

e pH meter

e Volumetric flask

o Beaker
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Procedure:

e Weighing: Accurately weigh the desired amount of Bis-tris propane powder based on the
target concentration and final volume.

» Dissolving: Add the powder to a beaker containing approximately 80% of the final volume of
deionized water. Stir the solution using a magnetic stirrer until the powder is completely
dissolved. A clear, colorless solution should be obtained.

e pH Adjustment: While continuously stirring, slowly add HCI or NaOH to titrate the solution to
the desired pH. Monitor the pH using a calibrated pH meter.

e Final Volume Adjustment: Once the target pH is reached, transfer the solution to a volumetric
flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the buffer is transferred. Add deionized water to reach the final
desired volume.

 Sterilization (Optional): If required for the application, the buffer solution can be sterilized by
autoclaving or by filtration through a 0.22 um filter. Solutions are expected to be stable to
autoclaving.

o Storage: Store the prepared buffer solution at 2-8°C, where it should be stable for months.

The following diagram outlines the general workflow for preparing a Bis-tris propane buffer
solution.
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Experimental Workflow: Buffer Preparation
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A generalized workflow for preparing a Bis-tris propane buffer.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1209937?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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